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Compound of Interest

Compound Name: MRS2365 trisodium

Cat. No.: B15568971 Get Quote

Audience: Researchers, scientists, and drug development professionals.

1.0 Introduction

MRS2365 is a potent and highly selective agonist for the P2Y1 receptor, a G protein-coupled

receptor (GPCR) activated by adenosine diphosphate (ADP).[1][2] With an EC50 value of 0.4

nM, MRS2365 is a valuable pharmacological tool for studying P2Y1-mediated signaling

pathways involved in processes such as platelet aggregation, neurotransmission, and

vasodilation.[1][3] It displays high selectivity, with no activity at P2Y12 receptors and minimal

activity at P2Y13 receptors, making it ideal for specifically interrogating P2Y1 function.[1]

This document provides detailed protocols for the preparation, storage, and handling of

MRS2365 trisodium salt solutions to ensure stability, potency, and reproducibility in

experimental settings.

2.0 Physicochemical and Biological Properties

Proper preparation of stock solutions requires accurate information regarding the compound's

properties. Key data for MRS2365 trisodium are summarized below.
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Property Value Reference

Chemical Name

[[(1R,2R,3S,4R,5S)-4-[6-

Amino-2-(methylthio)-9H-purin-

9-yl]-2,3-

dihydroxybicyclo[3.1.0]hex-1-

yl]methyl] diphosphoric acid

mono ester trisodium salt

Molecular Formula C₁₃H₁₆N₅O₉P₂SNa₃

Molecular Weight 549.28 g/mol [4][5]

Purity ≥98% (HPLC)

Target Receptor P2Y₁ Receptor [1]

Biological Activity Potent and selective agonist [1][4]

EC₅₀ 0.4 nM [1][2]

3.0 Solubility and Storage Recommendations

The stability of MRS2365 is critical for obtaining reliable experimental results. The compound is

water-soluble, but specific handling and storage conditions must be followed.

Form Solvent
Recommended
Concentration

Storage
Temperature

Shelf Life

Solid (Powder) - - -80°C Up to 1 year

Stock Solution
Nuclease-free

water
Up to 10 mM -80°C Up to 1 year

Note: Some suppliers provide MRS2365 pre-dissolved in water, typically at 10 mM. For

powdered forms, sonication may be recommended to achieve concentrations up to 10 mM.[6]

Always refer to the batch-specific Certificate of Analysis for any variations.
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Protocol: Preparing a 10 mM Aqueous Stock
Solution of MRS2365 Trisodium
4.0 Objective

To prepare a sterile, accurately concentrated 10 mM stock solution of MRS2365 trisodium for

use in biological experiments.

5.0 Materials and Equipment

MRS2365 trisodium salt (solid powder)

Nuclease-free, sterile water

Calibrated analytical balance

Sterile microcentrifuge tubes or cryovials

Pipettes and sterile, low-retention tips

Vortex mixer

Bath sonicator (optional, but recommended)

Sterile 0.22 µm syringe filter

6.0 Safety Precautions

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

Handle the powdered compound in a chemical fume hood or a designated weighing area to

avoid inhalation.

Refer to the Safety Data Sheet (SDS) for complete safety information.

7.0 Calculation of Required Mass
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To prepare a stock solution of a desired concentration, use the following formula:

Mass (mg) = Desired Concentration (mM) × Desired Volume (mL) × Molecular Weight ( g/mol )

Example Calculation for 1 mL of a 10 mM Stock Solution:

Mass (mg) = 10 mM × 1 mL × 549.28 g/mol

Mass (mg) = 5.49 mg

The table below provides quick calculations for common stock solution volumes.

Desired Volume (mL) Mass of MRS2365 required (mg)

0.5 2.75

1.0 5.49

2.0 10.99

5.0 27.46

8.0 Step-by-Step Procedure

Preparation: Allow the vial of powdered MRS2365 to equilibrate to room temperature for 15-

20 minutes before opening to prevent condensation.

Weighing: Carefully weigh the calculated mass (e.g., 5.49 mg for 1 mL) of MRS2365 and

place it in a sterile microcentrifuge tube.

Dissolution: Add the corresponding volume of nuclease-free water (e.g., 1 mL) to the tube.

Mixing: Close the tube securely and vortex thoroughly for 1-2 minutes until the powder is

fully dissolved.

Sonication (If Necessary): If the solution is not completely clear, place the tube in a bath

sonicator for 5-10 minutes to aid dissolution.
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Sterilization: To ensure sterility for cell-based assays, draw the solution into a sterile syringe

and pass it through a 0.22 µm syringe filter into a new sterile tube.

Aliquoting: Dispense the final stock solution into smaller, single-use aliquots (e.g., 10-20 µL)

in sterile cryovials. This prevents multiple freeze-thaw cycles which can degrade the

compound.

Labeling and Storage: Clearly label each aliquot with the compound name, concentration (10

mM), and date of preparation. Immediately store the aliquots at -80°C.

9.0 Visual Diagrams

The following diagrams illustrate the experimental workflow for preparing the stock solution and

the canonical signaling pathway activated by MRS2365.
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Caption: Workflow for preparing MRS2365 trisodium stock solution.
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Caption: P2Y1 receptor signaling cascade activated by MRS2365.

10.0 P2Y₁ Receptor Signaling Overview

The P2Y₁ receptor is a GPCR that couples primarily through the Gαq/11 subunit.[7] Upon

activation by an agonist like MRS2365, the G protein activates Phospholipase C (PLC).[3][8]

PLC then catalyzes the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP₂) into two

secondary messengers: inositol 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG).[3] IP₃

diffuses through the cytoplasm and binds to its receptor on the endoplasmic reticulum,

triggering the release of stored calcium (Ca²⁺) into the cytosol.[3] Concurrently, DAG and the

elevated intracellular calcium levels synergistically activate Protein Kinase C (PKC), leading to

the phosphorylation of downstream targets and culminating in various cellular responses.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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